Cas no 871567-05-4 (1-(1,1-dimethylethyl)-1H-Imidazole-4-carboxylic acid methyl ester)

• Product name: 1-(1,1-dimethylethyl)-1H-Imidazole-4-carboxylic acid methyl ester
• CAS No: 871567-05-4
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 1119935

1-(1,1-dimethylethyl)-1H-Imidazole-4-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-(1,1-dimethylethyl)-1H-Imidazole-4-carboxylic acid methyl ester
• methyl 1-tert-butyl-1H-imidazole-4-carboxylate

• MDL： MFCD11976047
• Inchi： 1S/C9H14N2O2/c1-9(2,3)11-5-7(10-6-11)8(12)13-4/h5-6H,1-4H3
• InChI Key： UFVGILGDRREEOW-UHFFFAOYSA-N
• SMILES： C1N(C(C)(C)C)C=C(C(OC)=O)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3